Cas no 340322-91-0 (Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 340322-91-0
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 6797426
• PubChem ID: 21948674
• Update Time: 2025-08-05

Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate
• 340322-91-0
• Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-alpha]pyridine-3-carboxylate
• SCHEMBL5389831
• Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-alpha]pyrid ine-3-carboxylate
• OSFSZNMZOPCBLS-UHFFFAOYSA-N
• 2-(4-Fluoro-phenyl)-pyraZolo[1,5-a]pyridine-3-carboxylic acid methyl ester
• Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C15H11FN2O2/c1-20-15(19)13-12-4-2-3-9-18(12)17-14(13)10-5-7-11(16)8-6-10/h2-9H,1H3
• InChI Key： OSFSZNMZOPCBLS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(=O)OC)=C2C=CC=CN2N=1

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.6Ų

Additional information on Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate

Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate, also known by its CAS number 340322-91-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential applications in drug design. The molecule features a pyrazolo[1,5-a]pyridine core, substituted with a methyl ester group at position 3 and a fluorophenyl group at position 2. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

The synthesis of Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of the pyrazolopyridine ring system.

In terms of biological activity, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. Studies have shown that Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases. This makes it a promising candidate for further development into anti-cancer agents.

Recent research has also explored the use of this compound in the context of neurodegenerative diseases. The pyrazolopyridine moiety is known to interact with various G-protein coupled receptors (GPCRs), which are implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may modulate GPCR activity, potentially offering a new avenue for treating these conditions.

The structural versatility of Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been investigated for use in catalysis and sensor technologies. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential in industrial chemical processes.

In terms of pharmacokinetics, studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. These studies are crucial for determining its suitability as a drug candidate. Results indicate that the compound exhibits moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings provide valuable insights for optimizing drug delivery systems and improving therapeutic efficacy.

The development of analogs and derivatives of Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate continues to be an active area of research. By modifying the substituents on the pyrazolopyridine core, scientists aim to enhance the compound's selectivity, potency, and pharmacokinetic profile. For instance, replacing the methyl ester group with other functional groups has been shown to significantly alter the compound's biological activity and solubility properties.

In conclusion, Methyl 2-(4-fluorophenyl)-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No: 340322-91-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity make it a valuable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.